Cas no 22954-61-6 (2,5-Cyclohexadiene-1,4-dione,2,3,5-triphenyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,3,5-triphenyl-
• CAS No: 22954-61-6
• MF: C₂₄H₁₆O₂
• MW: 336.382646560669
• CID: 282226
• PubChem ID: 299980
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,3,5-triphenyl-
• 2,3,5-Triphenyl-p-benzochinon
• 2,3,6-Triphenyl-p-chinon
• 2.3.5-Triphenyl-p-benzochinon
• AC1L6VBR
• NSC174002
• Triphenyl-[1,4]benzochinon
• triphenyl-[1,4]benzoquinone
• Triphenyl-1,4-benzochinon
• Triphenyl-p-benzochinon
• 2,3,5-triphenylcyclohexa-2,5-diene-1,4-dione
• NSC-174002
• DTXSID40306078
• triphenyl-quinone
• 22954-61-6

• Inchi： 1S/C24H16O2/c25-21-16-20(17-10-4-1-5-11-17)24(26)23(19-14-8-3-9-15-19)22(21)18-12-6-2-7-13-18/h1-16H
• InChI Key： KHXDUUIFQRMZRK-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=CC(C(C2C=CC=CC=2)=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 336.11508
• Monoisotopic Mass: 336.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.234
• Boiling Point: 553°Cat760mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.658
• PSA: 34.14
• LogP: 4.83280